3-(3-Bromo-4-methoxy-5-methylphenyl)propanenitrile

• Molecular Formula: C11H12BrNO
• Molecular Weight: 254.12 g/mol
• IUPAC Name: 3-(3-bromo-4-methoxy-5-methylphenyl)propanenitrile
• InChI: InChI=1S/C11H12BrNO/c1-8-6-9(4-3-5-13)7-10(12)11(8)14-2/h6-7H,3-4H2,1-2H3
• InChI Key: MJWXENIIFNOUCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)Br)CCC#N

Description

3-(3-Bromo-4-methoxy-5-methylphenyl)propanenitrile is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

62.8 g (358.4 mmol) of 3-(4-methoxy-5-methylphenyl)propanenitrile are dissolved in 390 mL of acetic acid. There are then added, all at once, 58.8 g (716.8 mmol/2 eq.) of sodium acetate and then, dropwise, 20.2 mL (394.2 mmol/1.1 eq.) of bromine, and stirring is carried out at ambient temperature overnight. The reaction mixture is then poured into 2 liters of water, and the aqueous phase is extracted 3 times with 500 mL of dichloromethane. The combined organic phases are washed successively with 500 mL of water, 500 mL of saturated aqueous sodium hydrogen carbonate solution and 500 mL of water, and are dried over magnesium sulphate. After concentration, the expected product is collected.